Cas no 1311318-05-4 (5-(chloromethyl)-3-(propan-2-yl)-4,5-dihydro-1,2-oxazole)

• Product Name: 5-(chloromethyl)-3-(propan-2-yl)-4,5-dihydro-1,2-oxazole
• CAS No: 1311318-05-4
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• CID: 4587821
• Update Time: 2025-06-20

5-(chloromethyl)-3-(propan-2-yl)-4,5-dihydro-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-3-isopropyl-4,5-dihydro-isoxazole
• 5-(chloromethyl)-3-(propan-2-yl)-4,5-dihydro-1,2-oxazole

• Inchi： 1S/C7H12ClNO/c1-5(2)7-3-6(4-8)10-9-7/h5-6H,3-4H2,1-2H3
• InChI Key： JUEOUVWZYGDSDP-UHFFFAOYSA-N
• SMILES： O1C(CCl)CC(C(C)C)=N1

Additional information on 5-(chloromethyl)-3-(propan-2-yl)-4,5-dihydro-1,2-oxazole

Introduction to 5-(Chloromethyl)-3-(Propan-2-yl)-4,5-dihydro-1,2-oxazole (CAS No. 1311318-05-4)

5-(Chloromethyl)-3-(propan-2-yl)-4,5-dihydro-1,2-oxazole (CAS No. 1311318-05-4) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are heterocyclic compounds with a five-membered ring containing one oxygen and one nitrogen atom. The presence of a chloromethyl group and an isopropyl substituent imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of 5-(chloromethyl)-3-(propan-2-yl)-4,5-dihydro-1,2-oxazole can be represented as follows: C₇H₁₀ClNO. The chloromethyl group (ClCH₂-) is attached to the 5-position of the oxazole ring, while the isopropyl group (CH(CH₃)₂) is located at the 3-position. This specific arrangement of functional groups provides the compound with enhanced reactivity and stability, which are crucial for its potential use in drug development and other chemical processes.

In recent years, the study of oxazoles has expanded significantly due to their diverse biological activities. 5-(Chloromethyl)-3-(propan-2-yl)-4,5-dihydro-1,2-oxazole has been investigated for its potential as a building block in the synthesis of more complex molecules. Its reactivity with various nucleophiles and its ability to undergo substitution reactions make it a versatile intermediate in organic synthesis. For instance, the chloromethyl group can be readily converted into other functional groups such as amines, alcohols, or thiols through nucleophilic substitution reactions.

The pharmaceutical industry has shown particular interest in compounds like 5-(chloromethyl)-3-(propan-2-yl)-4,5-dihydro-1,2-oxazole. Oxazoles have been found to exhibit a range of biological activities, including antimicrobial, antifungal, and anticancer properties. Recent studies have highlighted the potential of oxazoles as inhibitors of specific enzymes and receptors involved in various diseases. For example, some oxazoles have been shown to inhibit protein kinases, which are key targets in cancer therapy.

The isopropyl substituent in 5-(chloromethyl)-3-(propan-2-yl)-4,5-dihydro-1,2-oxazole contributes to its lipophilicity and enhances its ability to cross cell membranes. This property is particularly important for drugs that need to reach intracellular targets. Additionally, the presence of the chloromethyl group can be exploited for further functionalization, allowing for the creation of derivatives with tailored biological activities.

In terms of synthetic methods, 5-(chloromethyl)-3-(propan-2-yl)-4,5-dihydro-1,2-oxazole can be synthesized through various routes. One common approach involves the cyclization of an appropriate amide and nitrile precursor in the presence of a suitable catalyst. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The physicochemical properties of 5-(chloromethyl)-3-(propan-2-yl)-4,5-dihydro-1,2-oxazole, such as its melting point, boiling point, and solubility in different solvents, have been well-characterized. These properties are essential for optimizing its use in various applications. For instance, its solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in high-throughput screening assays commonly employed in drug discovery.

In conclusion, 5-(chloromethyl)-3-(propan-2-yl)-4,5-dihydro-1,2-oxazole (CAS No. 1311318-05-4) is a promising compound with a wide range of potential applications in organic synthesis and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive candidate for further exploration and development. As research continues to advance in this field, it is likely that new applications and derivatives of this compound will emerge, contributing to advancements in both chemistry and medicine.